Cas no 1250741-79-7 (3-amino-4-chloro-2,3-dihydro-1H-indol-2-one)

• Product Name: 3-amino-4-chloro-2,3-dihydro-1H-indol-2-one
• CAS No: 1250741-79-7
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• MDL: MFCD14641905
• CID: 5668992
• PubChem ID: 82234481
• Update Time: 2025-10-29

3-amino-4-chloro-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 1250741-79-7
• 3-amino-4-chloro-2,3-dihydro-1H-indol-2-one
• EN300-27151892

• MDL： MFCD14641905
• Inchi： 1S/C8H7ClN2O/c9-4-2-1-3-5-6(4)7(10)8(12)11-5/h1-3,7H,10H2,(H,11,12)
• InChI Key： RDMXTPWBHNCLGF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(C(N2)=O)N

Computed Properties

• Exact Mass: 182.0246905g/mol
• Monoisotopic Mass: 182.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Additional information on 3-amino-4-chloro-2,3-dihydro-1H-indol-2-one

3-Amino-4-Chloro-2,3-Dihydro-1H-Indol-2-One (CAS No. 1250741-79-7): An Overview of Its Properties and Applications

3-Amino-4-chloro-2,3-dihydro-1H-indol-2-one (CAS No. 1250741-79-7) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, also known as 3-amino-4-chloroindolin-2-one, has garnered attention due to its unique structural features and biological activities. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Properties

The molecular formula of 3-amino-4-chloroindolin-2-one is C₉H₈ClNO₂, with a molecular weight of 199.61 g/mol. The compound features a core indolinone structure with an amino group at the 3-position and a chlorine atom at the 4-position. This unique arrangement of functional groups imparts specific chemical and physical properties to the molecule. For instance, the presence of the amino group enhances its reactivity in various chemical reactions, while the chlorine atom contributes to its electronic and steric properties.

The solubility of 3-amino-4-chloroindolin-2-one in different solvents is an important consideration for its use in laboratory settings. It is generally soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. This property is crucial for its application in biological assays and pharmaceutical formulations.

Synthesis Methods

The synthesis of 3-amino-4-chloroindolin-2-one has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 4-chloroindoline with an appropriate electrophile followed by dehydrogenation to form the indolinone ring. Another method involves the condensation of 4-chloroaniline with ethyl acetoacetate, followed by cyclization and reduction steps.

A recent study published in the Journal of Organic Chemistry (JOC) reported a novel one-pot synthesis method that significantly improves yield and purity. The method involves the sequential addition of reagents under controlled conditions, resulting in a high yield of 3-amino-4-chloroindolin-2-one. This advancement has made the compound more accessible for large-scale production and further research.

Biological Activities and Applications

3-Amino-4-chloroindolin-2-one has shown promising biological activities that make it a valuable candidate for drug development. One of its key applications is in the field of anticancer research. Studies have demonstrated that this compound exhibits potent antiproliferative effects against various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells.

A recent study published in Cancer Research highlighted the mechanism by which 3-amino-4-chloroindolin-2-one exerts its anticancer effects. The compound was found to induce apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression. Additionally, it showed synergistic effects when combined with other anticancer agents, suggesting its potential as a combination therapy.

Beyond cancer research, 3-amino-4-chloroindolin-2-one has also been explored for its neuroprotective properties. Preclinical studies have shown that it can protect neurons from oxidative stress and inflammation, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Safety Considerations and Future Directions

The safety profile of 3-amino-4-chloroindolin-2-one is an important aspect to consider for its development as a therapeutic agent. Preclinical toxicity studies have shown that it has a favorable safety profile at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

Ongoing research aims to optimize the pharmacokinetic properties of 3-amino-4-chloroindolin-2-one, including improving its bioavailability and reducing potential side effects. Additionally, efforts are being made to develop novel derivatives with enhanced biological activities and reduced toxicity.

In conclusion, 3-amino-4-chloroindolin-2-one (CAS No. 1250741-79-7) is a promising compound with diverse applications in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. As research continues to advance, we can expect new insights into its mechanisms of action and potential clinical applications.